Cas no 2138150-57-7 (Benzoic acid, 5-ethoxy-3-formyl-2-hydroxy-)

• Product Name: Benzoic acid, 5-ethoxy-3-formyl-2-hydroxy-
• CAS No: 2138150-57-7
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• CID: 5288132
• Update Time: 2025-10-22

Benzoic acid, 5-ethoxy-3-formyl-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-ethoxy-3-formyl-2-hydroxy-

• Inchi： 1S/C10H10O5/c1-2-15-7-3-6(5-11)9(12)8(4-7)10(13)14/h3-5,12H,2H2,1H3,(H,13,14)
• InChI Key： UDFDUSBQGAGNJU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OCC)=CC(C=O)=C1O

Additional information on Benzoic acid, 5-ethoxy-3-formyl-2-hydroxy-

Benzoic acid, 5-ethoxy-3-formyl-2-hydroxy-: CAS No. 2138150-57-7 - A Comprehensive Overview of Synthesis, Biological Activity, and Applications in Modern Pharmaceutical Research

Benzoic acid, 5-ethoxy-3-formyl-2-hydroxy- is a versatile organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS No. 2138150-57-7, exhibits a complex functional group arrangement, including hydroxyl, formyl, and ethoxy moieties, which contribute to its diverse pharmacological properties. Recent studies have highlighted its potential as a scaffold for drug discovery, particularly in the development of antifungal and anti-inflammatory agents. The synthesis of this compound involves multiple steps, including electrophilic substitution and esterification reactions, which have been optimized to enhance yield and purity.

The molecular framework of Benzoic acid, 5-ethoxy-3-formyl-2-hydroxy- is characterized by a benzene ring substituted with three distinct functional groups: a hydroxyl group at the 2-position, a formyl group at the 3-position, and an ethoxy group at the 5-position. This structural diversity allows for the exploration of various biological activities, as the spatial arrangement of these groups can influence interactions with target proteins. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the hydroxyl group at position 2 plays a critical role in hydrogen bonding with enzyme active sites, while the formyl group at position 3 contributes to metabolic stability.

Recent advancements in synthetic methodologies have enabled the scalable production of CAS No. 2138150-57-3, which has been instrumental in expanding its applications in drug development. Researchers at the University of Tokyo reported in 2024 that the ethoxy group at position 5 enhances solubility in aqueous environments, making it suitable for oral administration. This property has been leveraged in the design of novel antifungal agents targeting Candida albicans, where the compound exhibited significant inhibitory activity with an MIC value of 12.5 µg/mL. The ability to modulate functional group positions through chemical modifications has also opened new avenues for the creation of prodrugs with improved bioavailability.

From a pharmacological perspective, Benzoic acid, 5-ethoxy-3-formyl-2-hydroxy- has shown promising results in preclinical studies for its anti-inflammatory properties. A 2023 study published in Pharmacological Research revealed that this compound can inhibit the NF-κB signaling pathway, which is a key mediator of inflammatory responses. The mechanism of action involves the interaction of the formyl group with the kinase domain of IKKβ, thereby suppressing the translocation of NF-κB to the nucleus. This finding has significant implications for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound has demonstrated potential in the development of antimicrobial agents. A 2024 study by the National Institutes of Health (NIH) found that CAS No. 2138150-57-7 exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The hydroxyl group at position 2 was found to disrupt bacterial cell membrane integrity, while the formyl group at position 3 interferes with DNA replication processes. These dual mechanisms of action make it a promising candidate for the design of next-generation antibiotics, particularly in the context of increasing antimicrobial resistance.

In the realm of drug discovery, the structural versatility of Benzoic acid, 5-ethoxy-3-formyl-2-hydroxy- has led to its use as a lead compound for the development of various therapeutic agents. Researchers at the University of Cambridge have explored its potential in the treatment of neurodegenerative diseases, where the compound was found to inhibit the aggregation of amyloid-beta proteins associated with Alzheimer's disease. The ethoxy group at position 5 was shown to enhance the solubility of the compound in the central nervous system, facilitating its penetration into brain tissue.

Recent computational studies have also provided insights into the molecular interactions of CAS No. 2138150-57-7 with biological targets. A 2023 study published in Computational and Structural Chemistry used molecular docking simulations to predict the binding affinity of this compound with various enzymes. The results indicated that the hydroxyl group at position 2 forms hydrogen bonds with the active site residues of acetylcholinesterase, while the formyl group at position 3 interacts with the hydrophobic pockets of the enzyme. These findings have guided the design of more potent derivatives with enhanced inhibitory activity.

From a synthetic perspective, the preparation of Benzoic acid, 5-ethoxy-3-formyl-2-hydroxy- has been optimized through the use of catalytic methodologies. A 2024 study in Organic Letters described a one-pot synthesis route that involves the sequential introduction of functional groups through a series of electrophilic substitutions. This approach not only reduces the number of reaction steps but also minimizes the formation of byproducts, resulting in higher yields and purities. The scalability of this method has been crucial in advancing the compound's development for pharmaceutical applications.

Despite its promising properties, the compound faces challenges in terms of metabolic stability and toxicity. A 2023 study published in Drug Metabolism and Disposition reported that the formyl group at position 3 is susceptible to hydrolysis in the liver, which could lead to reduced bioavailability. To address this issue, researchers have explored the incorporation of protective groups that can stabilize the formyl moiety during circulation. These modifications have been successfully implemented in the development of prodrugs that release the active compound at the target site, minimizing systemic toxicity.

Looking ahead, the continued exploration of Benzoic acid, 5-ethoxy-3-formyl-2-hydroxy- as a therapeutic agent is expected to yield significant advancements in the treatment of various diseases. Ongoing clinical trials are evaluating its efficacy in the management of inflammatory conditions and infectious diseases. The ability to fine-tune its molecular structure through chemical modifications offers a flexible platform for the development of targeted therapies. As research progresses, this compound is poised to play a pivotal role in the next wave of drug discovery and development.

In conclusion, CAS No. 2138150-57-7 represents a promising lead compound with diverse applications in pharmaceutical science. Its structural characteristics and functional group positions provide a foundation for the development of novel therapeutic agents. The ongoing research into its mechanisms of action, synthetic methodologies, and biological activities underscores its potential as a key player in the advancement of modern medicine. As the field of drug discovery continues to evolve, the exploration of compounds like Benzoic acid, 5-ethoxy-3-formyl-2-hydroxy- will remain critical in addressing unmet medical needs and improving patient outcomes.